Cas no 1903430-97-6 (cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid)

• Product Name: cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid
• CAS No: 1903430-97-6
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 4735471
• Update Time: 2025-10-28

cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Rel-(3S,4S)-1-(tert-butoxycarbonyl)-4-hydroxypyrrolidine-3-carboxylic acid
• cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H17NO5/c1-10(2,3)16-9(15)11-4-6(8(13)14)7(12)5-11/h6-7,12H,4-5H2,1-3H3,(H,13,14)/t6-,7+/m0/s1
• InChI Key： ZJPHKRGPEONGMA-NKWVEPMBSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 0.4
• Topological Polar Surface Area: 87.1

Additional information on cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid

cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid, with the CAS number 1903430-97-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of amino acids and derivatives, specifically a pyrrolidine derivative with a hydroxyl group and a tert-butoxycarbonyl (Boc) protecting group. Its structure is characterized by a five-membered ring with hydroxyl and carboxylic acid functionalities, making it a versatile building block in chemical synthesis.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. The cis configuration of the hydroxyl and Boc groups plays a critical role in determining the compound's stereochemical properties, which are essential for its biological activity. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of peptide analogs, where its hydroxyl group can be modified to introduce additional functional groups or to facilitate further reactions.

One of the most promising applications of cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid lies in its potential as a chiral auxiliary. Chiral auxiliaries are widely used in asymmetric synthesis to control the stereochemistry of complex molecules. By leveraging the inherent chirality of this compound, chemists can achieve high enantioselectivity in the synthesis of biologically active compounds, such as pharmaceuticals and agrochemicals.

Moreover, this compound has shown potential in the field of drug delivery systems. Its hydroxyl group can be functionalized to create targeting moieties, enabling selective delivery of therapeutic agents to specific tissues or cells. This property makes it an attractive candidate for developing targeted therapies, which are increasingly sought after in modern medicine due to their ability to minimize side effects and improve treatment efficacy.

In terms of synthesis, cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid is typically prepared through a multi-step process involving amino acid derivatization and ring-closing reactions. The use of Boc protection ensures that the carboxylic acid group remains inert during intermediate steps, allowing for precise control over the reaction sequence. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of this process, making it more accessible for large-scale production.

The biological activity of this compound has been extensively studied, with particular focus on its potential as an inhibitor of enzymes involved in metabolic pathways. For instance, researchers have explored its ability to modulate the activity of serine proteases, which are implicated in various pathological conditions such as inflammation and cancer. The results suggest that this compound could serve as a lead molecule for developing novel therapeutic agents with improved efficacy and reduced toxicity.

In conclusion, cis-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-3-carboxylic acid is a versatile and valuable compound with wide-ranging applications in organic synthesis, pharmacology, and drug delivery systems. Its unique structural features and stereochemical properties make it an indispensable tool for researchers aiming to develop innovative solutions in these fields. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and medicine.